Cas no 493-36-7 ((+/-)-alphitonin)

• Product Name: (+/-)-alphitonin
• CAS No: 493-36-7
• MF: C₁₅H₁₂O₇
• MW: 304.251585006714
• CID: 2062388
• PubChem ID: 12305769
• Update Time: 2025-07-08

(+/-)-alphitonin Chemical and Physical Properties

Names and Identifiers

• (+/-)-alphitonin
• 2,3'4,4',6-Pentahydroxy-2-benzyl-cumaran-3-on (Alphitonin)
• Alphitonin
• 2-[(3,4-Dihydroxyphenyl)methyl]-2,4,6-trihydroxy-3(2H)-benzofuranone
• 2-[(3,4-dihydroxyphenyl)methyl]-2,4,6-trihydroxy-1-benzofuran-3-one
• 2-[(3,4-dihydroxyphenyl)methyl]-2,4,6-trihydroxy-1-benzofuran-3(2H)-one
• CHEBI:69013
• 493-36-7
• AKOS040756049
• Q27137358
• LMPK12130073
• 2-((3,4-dihydroxyphenyl)methyl)-2,4,6-trihydroxy-1-benzofuran-3(2H)-one
• C22552
• 2-((3,4-dihydroxyphenyl)methyl)-2,4,6-trihydroxy-1-benzofuran-3-one

• Inchi： 1S/C15H12O7/c16-8-4-11(19)13-12(5-8)22-15(21,14(13)20)6-7-1-2-9(17)10(18)3-7/h1-5,16-19,21H,6H2
• InChI Key： VCLACNNZBMRRES-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C1(CC1C=CC(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 304.05830272g/mol
• Monoisotopic Mass: 304.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.414
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Auronols

Additional information on (+/-)-alphitonin

Introduction to CAS No. 493-36-7: (+/-)-Alphitonin

CAS No. 493-36-7, commonly referred to as (+/-)-Alphitonin, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have shed light on its biological activities, making it a subject of extensive research.

The chemical structure of (+/-)-Alphitonin is characterized by its complex arrangement, which contributes to its diverse functional groups. These groups play a crucial role in its interactions with biological systems. Researchers have been particularly interested in its stereochemistry, as the (+) and (-) enantiomers exhibit distinct properties, which could have implications in therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient production of CAS No. 493-36-7. These methods not only enhance the scalability of production but also improve the purity of the compound, which is essential for its use in preclinical studies. The synthesis of (+/-)-Alphitonin involves multi-step reactions, including oxidation and cyclization processes, which are critical for achieving the desired stereochemistry.

The biological activity of (+/-)-Alphitonin has been extensively studied in vitro and in vivo models. Research indicates that it possesses potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, studies have shown that it exhibits anti-inflammatory effects, making it a potential candidate for treating inflammatory disorders.

One of the most promising areas of research involving CAS No. 493-36-7 is its role in neuroprotection. Preclinical data suggest that (+/-)-Alphitonin may protect neurons from damage caused by oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (+/-)-Alphitonin has also been investigated, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining its suitability as a drug candidate and optimizing its delivery system for therapeutic applications.

In conclusion, CAS No. 493-36-7, or (+/-)-Alphitonin, represents a promising compound with diverse biological activities and potential therapeutic applications. Continued research into its synthesis, structure-function relationships, and pharmacological properties will undoubtedly advance our understanding and pave the way for its clinical use.